Cas no 2034262-42-3 (3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-(2-phenoxyethyl)urea)

• Product Name: 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-(2-phenoxyethyl)urea
• CAS No: 2034262-42-3
• MF: C₂₀H₂₄N₂O₃
• MW: 340.4162
• CID: 5349692
• Update Time: 2025-05-19

3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-3-(2-phenoxyethyl)urea
• 1-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-3-(2-phenoxyethyl)urea
• 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-(2-phenoxyethyl)urea

• Inchi： 1S/C20H24N2O3/c1-24-20(13-16-7-5-6-8-17(16)14-20)15-22-19(23)21-11-12-25-18-9-3-2-4-10-18/h2-10H,11-15H2,1H3,(H2,21,22,23)
• InChI Key： CYSGYGIYUPSJMQ-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1(C([H])([H])N([H])C(N([H])C([H])([H])C([H])([H])OC2C([H])=C([H])C([H])=C([H])C=2[H])=O)C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 409
• XLogP3: 2.8
• Topological Polar Surface Area: 59.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-(2-phenoxyethyl)urea

Introduction to 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-(2-phenoxyethyl)urea (CAS No. 2034262-42-3)

3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-(2-phenoxyethyl)urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034262-42-3, belongs to a class of molecules that exhibit promise in various therapeutic applications. The structural framework of this compound incorporates a 2-methoxy-2,3-dihydro-1H-inden core, which is a fused heterocyclic system known for its presence in numerous bioactive natural products and synthetic drugs. The presence of a methyl group attached to this indene derivative and an urea moiety further enhances its chemical diversity, making it a candidate for further exploration in drug discovery.

The urea functional group in this molecule is particularly noteworthy, as ureas have long been recognized for their role in medicinal chemistry. They serve as key pharmacophores in many drugs, contributing to interactions with biological targets such as enzymes and receptors. The specific arrangement of the urea group in 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-(2-phenoxyethyl)urea suggests potential for modulating biological pathways by forming hydrogen bonds or participating in other non-covalent interactions with biological targets.

The phenoxyethyl side chain appended to the urea nitrogen in this compound adds another layer of complexity, influencing both the solubility and metabolic stability of the molecule. This side chain is commonly found in pharmaceuticals due to its ability to enhance bioavailability and reduce toxicity. The combination of these structural elements makes 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-(2-phenoxyethyl)urea an intriguing candidate for further investigation.

In recent years, there has been growing interest in the development of novel therapeutics based on indene derivatives. The indene scaffold, characterized by its fused benzene and cyclopentane rings, has shown promise in various pharmacological contexts. For instance, derivatives of indene have been explored for their potential anti-inflammatory, anticancer, and antimicrobial properties. The addition of a methoxy group at the 2-position of the indene ring further modulates the electronic properties of the molecule, potentially enhancing its interaction with biological targets.

The synthesis of 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-(2-phenoxyethyl)urea involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include condensation reactions to form the urea linkage, followed by functional group transformations to introduce the indene core and phenoxyethyl side chain. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may be employed to construct the complex molecular framework efficiently.

From a computational chemistry perspective, understanding the three-dimensional structure and conformational dynamics of this compound is crucial for predicting its biological behavior. Molecular modeling techniques can provide insights into how the molecule interacts with potential targets at the atomic level. These studies often involve generating energy-minimized structures using force fields and performing simulations to assess binding affinities and dynamic properties.

The pharmacological evaluation of 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-(2-phenoxyethyl)urea has begun to reveal its potential therapeutic applications. Initial studies suggest that this compound may exhibit activity against certain enzymes or receptors involved in diseases such as cancer and inflammation. For example, modifications to the indene core have been shown to influence binding affinity and selectivity for specific biological targets. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In parallel with experimental investigations, computational methods are being increasingly utilized to accelerate drug discovery efforts. Virtual screening techniques can identify potential binding interactions between 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-(2-phenoxyethyl)urea and target proteins based on known structures or ligand-receptor interactions. This approach can help prioritize compounds for experimental validation and reduce the time required for lead optimization.

The role of bioinformatics in analyzing biological data derived from high-throughput screening assays cannot be overstated. By integrating structural information with experimental data, researchers can gain deeper insights into how this compound interacts with biological systems. This information can guide the design of next-generation analogs with improved pharmacological profiles.

The future development of 3-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1-(2-phenoxyethyl)urea will likely involve interdisciplinary collaboration between synthetic chemists, biologists, and computer scientists. Advances in synthetic methodologies will enable the rapid construction of libraries of related compounds for screening purposes. Meanwhile, improvements in computational tools will enhance our ability to predict biological activity accurately.

In conclusion,3-[ ( ₂ - methoxy - ₂ , ₃ - dihydro - ₁H - inden - ₂ - yl ) methyl ] - ₁( ₂ - phenoxyethyl ) urea ( CAS No . ₂₀₃₄₂₆₂ - ₄₂ - ₃ ) represents a promising area of research within pharmaceutical chemistry . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive candidate for further exploration . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in developing new treatments for various diseases .